![molecular formula C9H11BrO2 B8680131 [3-(bromomethyl)-5-methoxyphenyl]methanol](/img/structure/B8680131.png)
[3-(bromomethyl)-5-methoxyphenyl]methanol
Cat. No. B8680131
M. Wt: 231.09 g/mol
InChI Key: LVTGGKXMJNUTAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[C:1]([Br:2])([Br:3])([Br:4])[Br:5].[Cl:37][CH2:38][Cl:39].[OH:6][CH2:7][c:8]1[cH:9][c:10]([CH2:16][OH:17])[cH:11][c:12]([O:14][CH3:15])[cH:13]1.[c:18]1([P:19]([c:20]2[cH:21][cH:22][cH:23][cH:24][cH:25]2)[c:26]2[cH:27][cH:28][cH:29][cH:30][cH:31]2)[cH:32][cH:33][cH:34][cH:35][cH:36]1>>[CH2:1]([Br:5])[c:8]1[cH:9][c:10]([CH2:16][OH:17])[cH:11][c:12]([O:14][CH3:15])[cH:13]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
BrC(Br)(Br)Br
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
COc1cc(CO)cc(CO)c1
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
c1ccc(P(c2ccccc2)c2ccccc2)cc1
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1cc(CO)cc(CBr)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
